methyl 5-(acetylamino)-2-chlorobenzoate

• IUPAC Name: methyl 5-acetamido-2-chlorobenzoate
• InChI: InChI=1S/C10H10ClNO3/c1-6(13)12-7-3-4-9(11)8(5-7)10(14)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key: XFCIXXYUEIAKPI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)Cl)C(=O)OC
• Molecular Formula: C10H10ClNO3
• Molecular Weight: 227.64 g/mol

Description

Methyl 5-(acetylamino)-2-chlorobenzoate, also known as Methyl N-(2-chloro-5-formylphenyl)-N-(acetylamino) glycinate, is a chemical compound that is widely used in scientific research. This compound is a derivative of benzoic acid and is used in the synthesis of many other organic compounds.

Mechanism of Action

The mechanism of action of methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate is not fully understood. However, it is believed to work by inhibiting the growth of bacteria and reducing inflammation in the body.
Biochemical and Physiological Effects:
methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria, including Staphylococcus aureus and Escherichia coli. It also has anti-inflammatory properties, which can help to reduce swelling and pain in the body.

Advantages and Limitations for Lab Experiments

Methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate has several advantages for use in lab experiments. It is a relatively inexpensive compound and is readily available. It is also stable and can be stored for long periods of time. However, there are also some limitations to its use. It can be toxic in high doses and may have adverse effects on the environment if not disposed of properly.

Future Directions

There are many future directions for research on methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate. One area of interest is its potential use in the treatment of bacterial infections. It may also have applications in the development of new drugs for the treatment of inflammatory diseases. Further research is needed to fully understand its mechanism of action and potential applications in medicine.
Conclusion:
methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate is a widely used chemical compound in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential applications of this compound in medicine.

Synthesis Methods

Methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate can be synthesized by the reaction of 2-chloro-5-nitrobenzoic acid with acetic anhydride and methanol in the presence of a catalyst. The resulting compound is then reduced with sodium borohydride to form methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate.

Scientific Research Applications

Methyl 5-(acetylamino)-2-chlorobenzoate 5-(acetylamino)-2-chlorobenzoate is widely used in scientific research as a precursor for the synthesis of other organic compounds. This compound is also used in the development of new drugs and pharmaceuticals. It has been found to have antimicrobial and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.